2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[(4-oxo-7-phenyl-3-propan-2-yl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C26H28N4O2S/c1-16(2)18-10-12-20(13-11-18)28-22(31)15-33-26-29-23-21(19-8-6-5-7-9-19)14-27-24(23)25(32)30(26)17(3)4/h5-14,16-17,27H,15H2,1-4H3,(H,28,31)
• InChI Key: RNLMOWYDCJDYTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)NC=C3C4=CC=CC=C4
• Molecular Formula: C26H28N4O2S
• Molecular Weight: 460.6 g/mol

Description

2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C26H28N4O2S and its molecular weight is 460.6. The purity is usually 95%.
BenchChem offers high-quality 2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ocular Surface Pain Treatment

The compound has been investigated for its efficacy in treating ocular surface pain. Ocular discomfort, dryness, and irritation can significantly impact quality of life, especially in conditions like dry eye disease. .

Dry Eye Disease Management

Dry eye disease is a common condition characterized by insufficient tear production or poor tear quality. The compound’s anti-inflammatory and protective effects on ocular tissues make it a promising candidate for managing dry eye symptoms. .

Eye Congestion Relief

Eye congestion, often caused by inflammation or increased blood flow, can lead to discomfort and impaired vision. The compound’s anti-inflammatory properties may help reduce congestion and promote better circulation within the eye. .

Polymorphic Forms and Formulations

Apart from its therapeutic applications, the compound exists in different polymorphic forms. Researchers have developed crystalline forms and formulations to enhance its stability, solubility, and bioavailability. .

Other Investigational Areas

While the above applications are well-documented, ongoing research explores additional uses for this compound. These include potential effects on cell signaling pathways, interactions with specific receptors, and modulation of cellular processes. .